Cas no 197015-74-0 (Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-)
2-Methoxy-3,5-bis(trifluoromethyl)benzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its trifluoromethyl and methoxy substituents. The presence of electron-withdrawing trifluoromethyl groups enhances its reactivity in electrophilic and nucleophilic substitution reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methoxy group further modulates its electronic properties, influencing solubility and binding affinity in target applications. This compound is particularly useful in the development of bioactive molecules due to its stability and ability to impart lipophilicity. Its high purity and well-defined structure ensure consistent performance in synthetic pathways, including coupling reactions and derivatization processes.

197015-74-0 structure
Product name:Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-
CAS No:197015-74-0
MF:C10H6F6O3
MW:288.143264293671
MDL:MFCD27946889
CID:3870545
PubChem ID:10684743
Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)-
- 3,5-Bis(trifluoromethyl)-2-methoxybenzoic acid
- 197015-74-0
- E93228
- SCHEMBL22114934
- CS-0191167
- 2-methoxy-3,5-bis(trifluoromethyl)benzoic Acid
- QXKHBZGPGPNUGZ-UHFFFAOYSA-N
-
- MDL: MFCD27946889
- Inchi: InChI=1S/C10H6F6O3/c1-19-7-5(8(17)18)2-4(9(11,12)13)3-6(7)10(14,15)16/h2-3H,1H3,(H,17,18)
- InChI Key: QXKHBZGPGPNUGZ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 288.02211302Da
- Monoisotopic Mass: 288.02211302Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 337
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 3.2
Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
AstaTech | E93228-1/G |
3,5-BIS(TRIFLUOROMETHYL)-2-METHOXYBENZOIC ACID |
197015-74-0 | 95% | 1g |
$1117 | 2023-09-18 | |
Aaron | AR021QA3-500mg |
3,5-Bis(trifluoromethyl)-2-methoxybenzoic acid |
197015-74-0 | 95% | 500mg |
$1119.00 | 2025-02-12 | |
Aaron | AR021QA3-250mg |
3,5-Bis(trifluoromethyl)-2-methoxybenzoic acid |
197015-74-0 | 95% | 250mg |
$984.00 | 2025-02-12 | |
Aaron | AR021QA3-1g |
3,5-Bis(trifluoromethyl)-2-methoxybenzoic acid |
197015-74-0 | 95% | 1g |
$800.00 | 2025-04-02 | |
AstaTech | E93228-0.25/G |
3,5-BIS(TRIFLUOROMETHYL)-2-METHOXYBENZOIC ACID |
197015-74-0 | 95% | 0.25g |
$558 | 2023-09-18 | |
AstaTech | E93228-0.1/G |
3,5-BIS(TRIFLUOROMETHYL)-2-METHOXYBENZOIC ACID |
197015-74-0 | 95% | 0.1g |
$279 | 2023-09-18 |
Benzoic acid, 2-methoxy-3,5-bis(trifluoromethyl)- Related Literature
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Prasanta Ray Bagdi,R. Sidick Basha RSC Adv., 2015,5, 61337-61344
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Bernardo Barbiellini,Hasnain Hafiz,Susmita Basak,Jun Liu,Thomas Richardson,Guojiun Shu,Fangcheng Chou,Tsu-Chien Weng,Dennis Nordlund,Dimosthenis Sokaras,Brian Moritz,Thomas P. Devereaux,Ruimin Qiao,Yi-De Chuang,Arun Bansil,Zahid Hussain,Wanli Yang Phys. Chem. Chem. Phys., 2015,17, 26369-26377
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Siyu Ruan,Lin Wang,Yunliang Li,Peiyu Li,Yuhan Ren,Ruichang Gao,Haile Ma Food Funct., 2021,12, 1232-1240
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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